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Compound of Interest

Compound Name: TCO-SS-amine

Cat. No.: B12425800 Get Quote

Essential Safety and Handling Guide for TCO-SS-
amine
For researchers, scientists, and drug development professionals utilizing TCO-SS-amine, this

guide provides immediate and essential safety, operational, and disposal information.

Adherence to these procedures is critical for ensuring laboratory safety and maintaining the

integrity of your experiments.

TCO-SS-amine is a heterobifunctional linker containing a trans-cyclooctene (TCO) moiety, a

cleavable disulfide bond, and a primary amine. While a specific Safety Data Sheet (SDS) for

TCO-SS-amine is not readily available, a comprehensive safety protocol can be established by

considering the hazards associated with its individual functional groups.

Chemical and Physical Properties
A summary of the key properties of TCO-SS-amine is provided below.
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Property Value Source(s)

Chemical Formula C13H24N2O2S2 [1][2]

Molecular Weight ~304.5 g/mol [1]

Physical Form Colorless oil or powder [2][3]

Solubility
Soluble in DCM, THF,

acetonitrile, DMF, and DMSO

Storage Conditions -20°C, protect from light

Personal Protective Equipment (PPE)
Due to the presence of an amine group and a disulfide bond, appropriate personal protective

equipment must be worn at all times when handling TCO-SS-amine. The following table

outlines the recommended PPE.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.

Eye Protection Safety glasses or goggles
Must be worn to protect

against splashes.

Skin and Body Protection Laboratory coat A standard lab coat is required.

Respiratory Protection Fume hood or respirator

Work in a well-ventilated area,

preferably a fume hood. If

ventilation is inadequate, a

respirator may be necessary.

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, inspect the container for any damage.
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Store the compound at -20°C in a tightly sealed container, protected from light, to prevent

degradation. The TCO group is known to be unstable and can isomerize to the unreactive

cis-cyclooctene (CCO) form, especially over time.

Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your

workspace in a well-ventilated area, such as a chemical fume hood.

Aliquoting: If you need to use smaller quantities, allow the container to warm to room

temperature before opening to prevent condensation of moisture, which could affect the

compound's stability. Aliquot the desired amount and promptly reseal the main container and

return it to -20°C storage.

Dissolving: Dissolve TCO-SS-amine in an appropriate solvent such as DMSO, DMF, DCM,

THF, or acetonitrile.

Reaction Setup: When setting up reactions, be aware that the disulfide bond in TCO-SS-
amine is susceptible to cleavage by reducing agents.

Disposal Plan
All waste containing TCO-SS-amine should be treated as hazardous chemical waste.

Waste Collection:

Collect all solutions and materials contaminated with TCO-SS-amine in a designated,

sealed, and clearly labeled hazardous waste container.

Waste Treatment:

Amine-containing waste can often be neutralized or treated to reduce its hazard before

disposal. However, specific procedures depend on the other components in the waste

stream.

Consult your institution's environmental health and safety (EHS) office for specific guidance

on the disposal of amine and disulfide-containing chemical waste.
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Final Disposal:

Dispose of the hazardous waste container through your institution's approved chemical

waste disposal program, following all local, state, and federal regulations.

Emergency Procedures
Spill:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Contain: For small spills, contain the material with an inert absorbent material (e.g.,

vermiculite, sand).

Clean-up: Wearing appropriate PPE, carefully scoop the absorbent material into a sealed

container for hazardous waste disposal. Clean the spill area with a suitable solvent, followed

by soap and water.

Ventilate: Ensure the area is well-ventilated during and after cleanup.

Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water. Seek immediate medical

attention.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety considerations when working with

TCO-SS-amine.
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Workflow for Handling TCO-SS-amine
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Caption: A workflow diagram for the safe handling of TCO-SS-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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